4-(Methylthio)-2-pentanone
4-(Methylthio)-2-pentanone
4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste.
Brand Name:
Vulcanchem
CAS No.:
143764-28-7
VCID:
VC21122961
InChI:
InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3
SMILES:
CC(CC(=O)C)SC
Molecular Formula:
C6H12OS
Molecular Weight:
132.23 g/mol
4-(Methylthio)-2-pentanone
CAS No.: 143764-28-7
Cat. No.: VC21122961
Molecular Formula: C6H12OS
Molecular Weight: 132.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-(Methylthio)-2-pentanone belongs to the class of organic compounds known as ketones. These are organic compounds in which a carbonyl group is bonded to two carbon atoms R2C=O (neither R may be a hydrogen atom). Ketones that have one or more alpha-hydrogen atoms undergo keto-enol tautomerization, the tautomer being an enol. 4-(Methylthio)-2-pentanone is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, 4-(methylthio)-2-pentanone is primarily located in the cytoplasm. 4-(Methylthio)-2-pentanone has a pungent taste. |
|---|---|
| CAS No. | 143764-28-7 |
| Molecular Formula | C6H12OS |
| Molecular Weight | 132.23 g/mol |
| IUPAC Name | 4-methylsulfanylpentan-2-one |
| Standard InChI | InChI=1S/C6H12OS/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3 |
| Standard InChI Key | PNJBGQMNUMZADU-UHFFFAOYSA-N |
| SMILES | CC(CC(=O)C)SC |
| Canonical SMILES | CC(CC(=O)C)SC |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator